N1-benzyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide
Description
N1-benzyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide, also known as BMT-047, is a novel compound with potential applications in scientific research. BMT-047 is a member of the oxalamide family of compounds, which have been shown to have a range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. In
Scientific Research Applications
Food Industry: Flavoring Agent
This compound is used as a flavoring agent due to its savory, meat-like aroma. It is soluble in non-polar organic solvents and sparingly soluble in ethanol, making it suitable for use in various food products where enhancement of savory flavors is desired .
Medicine: Pharmaceutical Intermediate
In the medical field, this compound serves as an intermediate in pharmaceutical synthesis. Its chemical structure allows it to be a precursor in the creation of more complex molecules that may have therapeutic applications .
Agriculture: Pesticide Formulation
The compound’s solubility properties make it a candidate for pesticide formulations. It can be used to develop new pesticides that are more effective and environmentally friendly .
Material Science: Polymer Synthesis
In material science, this compound could potentially be used in the synthesis of polymers. Its molecular structure may lend itself to creating polymers with specific characteristics, such as increased durability or flexibility .
Environmental Science: Analytical Reagent
As an analytical reagent, this compound could be used in environmental science to detect the presence of various substances in soil or water samples, aiding in the monitoring and study of environmental pollutants .
Chemical Synthesis: Catalyst or Reagent
In chemical synthesis, this compound might act as a catalyst or a reagent in various chemical reactions, helping to increase the efficiency or alter the pathway of the reaction to produce desired products .
properties
IUPAC Name |
N-benzyl-N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-12-8-9-15(23-12)14(22-2)11-19-17(21)16(20)18-10-13-6-4-3-5-7-13/h3-9,14H,10-11H2,1-2H3,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STXGLTXHPMELOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)C(=O)NCC2=CC=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-benzyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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